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Compound of Interest

Compound Name:
N-(4-hydroxyphenyl)-4-

methoxybenzamide

CAS No.: 23600-48-8

Cat. No.: B11994725

Get Quote

Executive Summary
N-(4-hydroxyphenyl)-4-methoxybenzamide (CAS: 23600-48-8) is a bis-aryl amide composed

of a 4-aminophenol moiety acylated by a 4-methoxybenzoyl group. Structurally, it represents a

lipophilic analogue of Paracetamol (Acetaminophen), where the acetyl group is replaced by a

p-anisoyl group.

This modification significantly alters the physicochemical profile, increasing lipophilicity (LogP)

and potentially modulating metabolic stability—specifically regarding the formation of the

hepatotoxic metabolite NAPQI. In drug development, this scaffold is investigated for:

Analgesic/Anti-inflammatory activity: Targeting COX enzymes or FAAH (Fatty Acid Amide

Hydrolase) pathways.[1]

Tyrosinase Inhibition: The phenol moiety mimics tyrosine, allowing competitive inhibition of

melanogenesis enzymes.
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Chemical Identity & Structural Analysis[2][3]
Nomenclature & Identifiers

Property Detail

IUPAC Name N-(4-hydroxyphenyl)-4-methoxybenzamide

Common Synonyms
4'-Hydroxy-4-methoxybenzanilide; p-Anisyl-4-

aminophenol

CAS Registry 23600-48-8

Molecular Formula C₁₄H₁₃NO₃

Molecular Weight 243.26 g/mol

SMILES COc1ccc(cc1)C(=O)Nc2ccc(O)cc2

Physicochemical Profiling
Understanding the physical properties is critical for formulation and assay design.
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Property Value (Approx.) Significance

cLogP 2.6 – 2.9

Significantly more lipophilic

than Paracetamol (LogP

~0.46), suggesting higher

blood-brain barrier (BBB)

permeability.

pKa (Phenol) ~9.5 - 10.0

The phenol remains

protonated at physiological pH

(7.4).

H-Bond Donors 2 (NH, OH)
Critical for receptor binding

(e.g., COX active site).

H-Bond Acceptors 3 (C=O, OMe, OH)
Facilitates solubility in polar

organic solvents.

Solubility
Low in water; High in DMSO,

Methanol

Requires co-solvents (e.g.,

PEG400) for in vivo

administration.

Synthetic Protocol
Objective: Synthesize N-(4-hydroxyphenyl)-4-methoxybenzamide with >98% purity. Method:

Nucleophilic Acyl Substitution (Schotten-Baumann conditions modified for anhydrous workup).

Reaction Logic
Direct acylation of 4-aminophenol requires selectivity. The amino group (-NH₂) is more

nucleophilic than the phenolic hydroxyl (-OH), but O-acylation is a competing side reaction.

Strategy: Use a weak base (Pyridine) in an aprotic solvent (DCM or THF). Pyridine

scavenges the HCl byproduct and acts as a nucleophilic catalyst, while the solvent prevents

ionization of the phenol, minimizing ester formation.

Step-by-Step Methodology
Reagents:
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4-Aminophenol (1.0 eq): Recrystallized to remove oxidized impurities (dark color).

4-Methoxybenzoyl chloride (1.1 eq): Freshly distilled or high-purity commercial grade.

Pyridine (2.0 eq): Acid scavenger.

DCM (Dichloromethane): Anhydrous solvent.

Protocol:

Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and nitrogen

inlet, dissolve 4-aminophenol (1.09 g, 10 mmol) in anhydrous DCM (50 mL). Add Pyridine

(1.6 mL, 20 mmol).

Note: The solution may be a suspension initially; 4-aminophenol has limited solubility in

DCM but will dissolve as it reacts.

Addition: Cool the mixture to 0°C in an ice bath. Dropwise add a solution of 4-

methoxybenzoyl chloride (1.87 g, 11 mmol) in DCM (10 mL) over 15 minutes.

Causality: Cooling controls the exotherm and suppresses the kinetic rate of O-acylation

(esterification), ensuring N-acylation (amidation) dominates.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Mobile phase: 50% Ethyl Acetate/Hexane).

Workup:

Dilute with DCM (50 mL).

Wash with 1M HCl (2 x 30 mL) to remove excess pyridine and unreacted amine.

Wash with Saturated NaHCO₃ (2 x 30 mL) to hydrolyze and remove excess acid chloride.

Wash with Brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize the crude solid from Ethanol/Water (9:1).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11994725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expected Yield: 75–85%.

Appearance: White to off-white crystalline solid.

Synthesis Workflow Diagram

Start:
4-Aminophenol

+ Pyridine

Addition:
4-Methoxybenzoyl Chloride

(0°C, DCM)

 Activation Reaction:
RT, 4-6 Hours
(N-Acylation)

 Nucleophilic Attack Workup:
1. 1M HCl (Remove Base)
2. NaHCO3 (Remove Acid)

 Quench Product:
N-(4-hydroxyphenyl)-
4-methoxybenzamide

 Recrystallization 

Click to download full resolution via product page

Figure 1: Synthetic workflow for the selective N-acylation of 4-aminophenol.

Spectroscopic Characterization
To validate the structure, the following spectral data must be confirmed.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ (Required for solubility and observation of labile protons).
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Insight

9.95 Singlet (br) 1H Amide -NH

Deshielded by

carbonyl

anisotropy;

confirms amide

formation.

9.20 Singlet (br) 1H Phenol -OH

Disappears with

D₂O shake;

confirms free

phenol (no

ester).

7.95
Doublet (J=8.8

Hz)
2H Benzoyl H-2,6

Ortho to

carbonyl;

electron-deficient

ring.

7.52
Doublet (J=8.8

Hz)
2H Phenol H-2,6

Ortho to

Nitrogen;

electron-rich ring.

7.04
Doublet (J=8.8

Hz)
2H Benzoyl H-3,5

Ortho to Methoxy

group.

6.73
Doublet (J=8.8

Hz)
2H Phenol H-3,5

Ortho to

Hydroxyl;

shielded by

oxygen donation.

3.84 Singlet 3H -OCH₃
Characteristic

methoxy peak.

Mass Spectrometry (ESI-MS)
Ionization Mode: Positive (ESI+)

Molecular Ion [M+H]⁺: Calculated: 244.10; Observed: 244.1 m/z.
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Fragmentation: Major fragment at 135 m/z (4-methoxybenzoyl cation, [MeO-Ph-CO]⁺),

confirming the acyl headgroup.

Biological & Pharmacological Context[1][7][8][9]
Paracetamol Analogue Mechanism
Unlike Paracetamol, which is prone to forming the toxic metabolite NAPQI (N-acetyl-p-

benzoquinone imine) via CYP2E1 oxidation, the 4-methoxybenzoyl tail of this molecule

provides steric bulk and electronic stabilization.

Hypothesis: The bulky anisoyl group hinders the formation of a quinone-imine intermediate,

potentially reducing hepatotoxicity while maintaining COX-2 or TRPV1 modulation activity.

Metabolism: Primary clearance is likely via O-glucuronidation of the phenol or O-

demethylation of the methoxy group (to a bis-phenol analogue).

Tyrosinase Inhibition
The 4-hydroxyphenyl motif is a pharmacophore for tyrosinase inhibition (melanoma and

hyperpigmentation research). This molecule acts as a substrate analogue for Tyrosine,

competitively binding to the copper active site of the enzyme.

Metabolic Pathway Diagram

N-(4-hydroxyphenyl)-
4-methoxybenzamide

Glucuronidation
(Phase II)

 Major Route 

CYP450
(O-Demethylation)

 Minor Route 

Quinone Imine Formation?
(Sterically Hindered)

 Unlikely 

O-Glucuronide Conjugate
(Renal Excretion)

N-(4-hydroxyphenyl)-
4-hydroxybenzamide

(Bis-phenol)
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Figure 2: Predicted metabolic fate. Steric bulk of the anisoyl group likely reduces toxic quinone

formation compared to Paracetamol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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